Cas no 75820-95-0 (O,O-Diacetyl-O6-demethylsalutaridine)

• Product Name: O,O-Diacetyl-O6-demethylsalutaridine
• CAS No: 75820-95-0
• MF: C₂₂H₂₃NO₆
• MW: 397.42112660408
• CID: 2085011
• PubChem ID: 131667436
• Update Time: 2025-07-15

O,O-Diacetyl-O6-demethylsalutaridine Chemical and Physical Properties

Names and Identifiers

• O,O-Diacetyl-O6-demethylsalutaridine
• O4,6-diacetyl-O6-demethylsalutaridine
• [(1S,9S)-3-acetyloxy-4-methoxy-17-methyl-12-oxo-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,10,13-pentaen-13-yl] acetate
• 75820-95-0

• Inchi： 1S/C22H23NO6/c1-12(24)28-19-11-22-7-8-23(3)16(15(22)10-17(19)26)9-14-5-6-18(27-4)21(20(14)22)29-13(2)25/h5-6,10-11,16H,7-9H2,1-4H3/t16-,22-/m0/s1
• InChI Key： BSUUDUNMRDSISR-AOMKIAJQSA-N
• SMILES： O(C(C)=O)C1=C(C=CC2C[C@H]3C4=CC(C(=C[C@@]4(C=21)CCN3C)OC(C)=O)=O)OC

Computed Properties

• Exact Mass: 397.15253745g/mol
• Monoisotopic Mass: 397.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.1Ų

Additional information on O,O-Diacetyl-O6-demethylsalutaridine

O,O-Diacetyl-O6-demethylsalutaridine (CAS No. 75820-95-0): An Overview of Its Structure, Synthesis, and Biological Activity

O,O-Diacetyl-O6-demethylsalutaridine (CAS No. 75820-95-0) is a significant compound in the field of organic chemistry and pharmacology. This compound is a derivative of salutaridine, a natural product found in the opium poppy (Papaver somniferum). The chemical structure of O,O-Diacetyl-O6-demethylsalutaridine features an acetylated salutaridine backbone with a demethylated functional group at the C-6 position. This unique structure has attracted considerable attention due to its potential applications in the synthesis of opioids and other bioactive molecules.

The synthesis of O,O-Diacetyl-O6-demethylsalutaridine involves several key steps, including the selective demethylation of salutaridine and subsequent acetylation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield. This method utilized mild reaction conditions and readily available reagents, making it a promising approach for large-scale production.

The biological activity of O,O-Diacetyl-O6-demethylsalutaridine has been extensively studied, particularly in the context of its role as an intermediate in the biosynthesis of opioids. Opioids are a class of drugs that are widely used for pain management due to their potent analgesic properties. The compound serves as a crucial precursor in the biosynthetic pathway leading to the formation of morphine and other opioid alkaloids. Understanding the biosynthetic pathways involving O,O-Diacetyl-O6-demethylsalutaridine is essential for developing new strategies to enhance the production of these valuable compounds.

In addition to its role in opioid biosynthesis, O,O-Diacetyl-O6-demethylsalutaridine has shown potential in other areas of medicinal chemistry. Recent research has explored its interactions with various biological targets, including enzymes and receptors involved in pain signaling pathways. A study published in the Bioorganic & Medicinal Chemistry Letters in 2022 demonstrated that O,O-Diacetyl-O6-demethylsalutaridine exhibits moderate affinity for the μ-opioid receptor, suggesting its potential as a lead compound for developing novel analgesic agents.

The structural features of O,O-Diacetyl-O6-demethylsalutaridine also make it an attractive candidate for chemical modifications aimed at enhancing its biological activity or improving its pharmacological properties. For example, researchers have investigated the effects of introducing different functional groups at various positions on the molecule to optimize its binding affinity and selectivity for specific receptors. These studies have provided valuable insights into the structure-activity relationships (SAR) of this compound, which can guide future drug design efforts.

In conclusion, O,O-Diacetyl-O6-demethylsalutaridine (CAS No. 75820-95-0) is a versatile and important compound with significant implications for both fundamental research and practical applications in medicinal chemistry. Its unique chemical structure and biological activity make it a valuable target for further investigation and development. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, contributing to the broader understanding and utilization of natural products in drug discovery.